![molecular formula C15H23Cl2NO B4774004 N-(3-chloro-4-ethoxybenzyl)cyclohexanamine hydrochloride](/img/structure/B4774004.png)
N-(3-chloro-4-ethoxybenzyl)cyclohexanamine hydrochloride
Overview
Description
N-(3-chloro-4-ethoxybenzyl)cyclohexanamine hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. The compound is also known as clomipramine hydrochloride and is a tricyclic antidepressant drug that is used to treat various mental health disorders such as depression, obsessive-compulsive disorder, and panic disorder.
Mechanism of Action
The mechanism of action of N-(3-chloro-4-ethoxybenzyl)cyclohexanamine hydrochloride involves the inhibition of the reuptake of neurotransmitters such as serotonin and norepinephrine. The compound binds to the transporter proteins that are responsible for the reuptake of these neurotransmitters, thereby increasing their concentration in the synaptic cleft. This leads to an increase in neurotransmitter signaling and ultimately improves mood and reduces symptoms of mental health disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are well documented. The compound has been shown to increase the concentration of neurotransmitters such as serotonin and norepinephrine in the brain, which leads to an improvement in mood and a reduction in symptoms of mental health disorders. The compound has also been shown to have anxiolytic and sedative effects, which may be beneficial in the treatment of anxiety disorders.
Advantages and Limitations for Lab Experiments
N-(3-chloro-4-ethoxybenzyl)cyclohexanamine hydrochloride has several advantages for lab experiments. The compound is readily available and has a well-established synthesis method. It is also relatively stable and can be stored for extended periods without significant degradation. However, the compound has some limitations, such as its potential toxicity and the need for specialized equipment and facilities for handling and disposal.
Future Directions
There are several future directions for research on N-(3-chloro-4-ethoxybenzyl)cyclohexanamine hydrochloride. One of the primary areas of research is the development of new drugs with improved efficacy and fewer side effects. Another area of research is the study of the effects of the compound on other neurotransmitters and their receptors, which may lead to the development of new drugs for the treatment of mental health disorders. Additionally, the compound has potential applications in other fields such as medicinal chemistry and drug discovery.
Scientific Research Applications
N-(3-chloro-4-ethoxybenzyl)cyclohexanamine hydrochloride has been extensively studied for its potential applications in various fields of research. One of the primary research areas is neuroscience, where the compound has been used to study the role of neurotransmitters such as serotonin and norepinephrine in various mental health disorders. The compound has also been used to study the effects of antidepressant drugs on the brain and to develop new drugs with improved efficacy and fewer side effects.
properties
IUPAC Name |
N-[(3-chloro-4-ethoxyphenyl)methyl]cyclohexanamine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22ClNO.ClH/c1-2-18-15-9-8-12(10-14(15)16)11-17-13-6-4-3-5-7-13;/h8-10,13,17H,2-7,11H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLECBZGRJRQAHH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)CNC2CCCCC2)Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23Cl2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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